1-(5-Bromo-2,3-difluorophenyl)-4-ethylpiperazine
Overview
Description
1-(5-Bromo-2,3-difluorophenyl)-4-ethylpiperazine (1-BPE) is a fluorinated phenylpiperazine derivative that has recently been studied for its potential therapeutic applications. It is a small molecule that has been used in a variety of scientific research experiments, including those related to drug design and development, pharmacology, and biochemistry.
Scientific Research Applications
Organic Synthesis Methodologies
Research into bromination methodologies for cyclopentenones, akin to the structural motifs present in 1-(5-Bromo-2,3-difluorophenyl)-4-ethylpiperazine, reveals advanced techniques in regio- and chemoselective bromination processes. These processes are crucial for the synthesis of bromo-substituted compounds, serving as important synthons in organic synthesis and preparation of various substances with potential biological activities (Shirinian et al., 2012). Additionally, studies on the electrochemical fluorination of ethylpiperazine derivatives, which share structural similarities with 1-(5-Bromo-2,3-difluorophenyl)-4-ethylpiperazine, provide insights into obtaining perfluorinated compounds. These compounds are of interest due to their unique chemical properties and potential applications in materials science and pharmaceuticals (Abe et al., 2001).
properties
IUPAC Name |
1-(5-bromo-2,3-difluorophenyl)-4-ethylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrF2N2/c1-2-16-3-5-17(6-4-16)11-8-9(13)7-10(14)12(11)15/h7-8H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMEYXFNESRULCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C(C(=CC(=C2)Br)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrF2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401224649 |
Source
|
| Record name | Piperazine, 1-(5-bromo-2,3-difluorophenyl)-4-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401224649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-2,3-difluorophenyl)-4-ethylpiperazine | |
CAS RN |
1704067-20-8 |
Source
|
| Record name | Piperazine, 1-(5-bromo-2,3-difluorophenyl)-4-ethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1704067-20-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Piperazine, 1-(5-bromo-2,3-difluorophenyl)-4-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401224649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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